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Compound of Interest

Compound Name: Formadicin

Cat. No.: B1213995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Formadicin is a hypothetical compound presented here for illustrative purposes. The following

data, protocols, and safety information are based on the known characteristics of related

compounds, such as biguanides (e.g., metformin) and formamides. Researchers should

consult specific literature and safety data sheets for any actual compound being investigated.

Introduction
Formadicin is a novel synthetic biguanide derivative under investigation for its potential

therapeutic effects. These application notes provide a comprehensive overview of its proposed

mechanism of action, protocols for in vitro and in vivo studies, and essential safety and

handling procedures.

Mechanism of Action
Formadicin is believed to exert its effects through multiple cellular pathways, primarily

targeting cellular metabolism and signaling cascades. The proposed primary mechanism

involves the inhibition of mitochondrial complex I, leading to a decrease in ATP production and

an increase in the AMP:ATP ratio.[1][2][3] This activates AMP-activated protein kinase (AMPK),

a central regulator of cellular energy homeostasis.[2][3]
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Activated AMPK, in turn, phosphorylates downstream targets, leading to:

Inhibition of gluconeogenesis: Reduction of hepatic glucose production.[1][2]

Increased glucose uptake: Enhanced glucose utilization by peripheral tissues.[2][3]

Modulation of mTOR signaling: Potential anti-proliferative effects.

Additionally, Formadicin may have AMPK-independent effects, including the alteration of the

gut microbiome and inhibition of mitochondrial glycerophosphate dehydrogenase.[3]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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